Cas no 89763-86-0 (1-[4-(Trifluoromethyl)phenoxy]-2-propanamine)

1-[4-(Trifluoromethyl)phenoxy]-2-propanamine is a trifluoromethyl-substituted phenoxypropanamine derivative with potential applications in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive compounds. Its ether-linked propanamine moiety offers versatility for further functionalization, enabling the development of targeted molecules. The compound’s structural features contribute to improved binding affinity in receptor interactions, particularly in CNS-targeting agents or herbicide formulations. Its stability under physiological conditions and compatibility with common synthetic routes make it a practical choice for exploratory chemistry. Researchers may leverage its unique properties for designing novel therapeutics or crop protection agents.
1-[4-(Trifluoromethyl)phenoxy]-2-propanamine structure
89763-86-0 structure
Product Name:1-[4-(Trifluoromethyl)phenoxy]-2-propanamine
CAS No:89763-86-0
MF:C10H12F3NO
MW:219.203593254089
MDL:MFCD06248884
CID:858965
PubChem ID:13209731
Update Time:2025-11-07

1-[4-(Trifluoromethyl)phenoxy]-2-propanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(Trifluoromethyl)phenoxy]-2-propanamine
    • SCHEMBL8606135
    • C78552
    • 1-methyl-2-(4-trifluoromethylphenoxy)ethylamine
    • 89763-86-0
    • 1-(4-(Trifluoromethyl)phenoxy)propan-2-amine
    • CS-0459340
    • AB92074
    • MDL: MFCD06248884
    • Inchi: 1S/C10H12F3NO/c1-7(14)6-15-9-4-2-8(3-5-9)10(11,12)13/h2-5,7H,6,14H2,1H3
    • InChI Key: LEDXTXLXZZVLGQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)OCC(C)N)(F)F

Computed Properties

  • Exact Mass: 219.08709849g/mol
  • Monoisotopic Mass: 219.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

1-[4-(Trifluoromethyl)phenoxy]-2-propanamine Pricemore >>

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1-[4-(Trifluoromethyl)phenoxy]-2-propanamine Related Literature

Additional information on 1-[4-(Trifluoromethyl)phenoxy]-2-propanamine

Comprehensive Overview of 1-[4-(Trifluoromethyl)phenoxy]-2-propanamine (CAS No. 89763-86-0): Properties, Applications, and Industry Trends

1-[4-(Trifluoromethyl)phenoxy]-2-propanamine (CAS No. 89763-86-0) is a specialized organic compound featuring a trifluoromethylphenoxy group linked to a propanamine backbone. This structure grants it unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl moiety is particularly noteworthy, as it is frequently explored in modern drug design due to its ability to improve bioavailability and target binding affinity.

In recent years, the demand for fluorinated compounds like 1-[4-(Trifluoromethyl)phenoxy]-2-propanamine has surged, driven by their applications in small-molecule therapeutics and crop protection agents. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize such molecules for specific biological targets. For instance, the compound’s amine functionality allows for derivatization into prodrugs or salts, addressing solubility challenges—a common topic in drug formulation forums and AI-driven chemistry platforms.

From an industrial perspective, CAS No. 89763-86-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing interest in environmentally friendly fluorination methods, manufacturers are exploring catalytic processes to reduce waste and energy consumption during production. This aligns with broader trends like ESG (Environmental, Social, and Governance) compliance, a frequent search term among chemical industry professionals.

The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control and regulatory submissions. Analytical chemists frequently search for HPLC purification protocols or mass spectrometry fragmentation patterns of such intermediates, highlighting the need for detailed technical resources. Additionally, its storage stability under varying temperatures is a practical concern for logistics teams, often addressed in supply chain optimization discussions.

Emerging applications of 1-[4-(Trifluoromethyl)phenoxy]-2-propanamine include its role in photoaffinity labeling for proteomics research, where its UV-reactive groups enable protein target identification. This intersects with the booming field of chemical biology, a hot topic in academic and biotech circles. Furthermore, patents involving similar trifluoromethylated amines suggest potential in neurological disorder therapeutics, a sector with high Google search volumes due to rising global health awareness.

To summarize, CAS No. 89763-86-0 exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its versatility and relevance to cutting-edge research ensure continued interest, while sustainability and analytical advancements address contemporary industry pain points. For those seeking deeper insights, resources on scaling up fluorinated intermediates or patent landscaping provide actionable next steps.

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